Cas no 832740-24-6 ((4-Propyl-phenoxy)-acetic acid ethyl ester)

• Product Name: (4-Propyl-phenoxy)-acetic acid ethyl ester
• CAS No: 832740-24-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 3058709
• PubChem ID: 7018364
• Update Time: 2025-06-14

(4-Propyl-phenoxy)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Propyl-phenoxy)-acetic acid ethyl ester
• ethyl2-(4-propylphenoxy)acetate
• ethyl 2-(4-propylphenoxy)acetate
• AKOS000308079
• ethyl (4-propylphenoxy)acetate
• 832740-24-6
• STK312991

• MDL： MFCD03419391
• Inchi： 1S/C13H18O3/c1-3-5-11-6-8-12(9-7-11)16-10-13(14)15-4-2/h6-9H,3-5,10H2,1-2H3
• InChI Key： DBNPOGCMHQNKGW-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 222.125594432Da
• Monoisotopic Mass: 222.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Additional information on (4-Propyl-phenoxy)-acetic acid ethyl ester

Comprehensive Analysis of (4-Propyl-phenoxy)-acetic acid ethyl ester (CAS No. 832740-24-6)

(4-Propyl-phenoxy)-acetic acid ethyl ester (CAS No. 832740-24-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and agrochemical research. Its molecular structure, featuring a propylphenoxy moiety and an ethyl ester group, grants it unique physicochemical properties, making it a subject of interest in modern chemical applications. This article delves into its synthesis, applications, and relevance to current industry trends, addressing frequently searched queries such as "ethyl ester derivatives in drug development" and "sustainable synthesis of aromatic esters."

The compound's CAS No. 832740-24-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise documentation in global supply chains. Researchers often explore its role as a precursor for biodegradable surfactants or flavor enhancers, aligning with the growing demand for eco-friendly chemicals. Recent studies highlight its potential in green chemistry initiatives, where low-toxicity and high-efficiency compounds are prioritized. This positions (4-Propyl-phenoxy)-acetic acid ethyl ester as a candidate for sustainable industrial processes.

From a synthetic perspective, the compound is typically produced via esterification reactions involving 4-propylphenol and ethyl chloroacetate. Optimizing reaction conditions—such as temperature, catalyst selection, and solvent systems—is a recurring topic in academic forums. Searches like "improving yield in ester synthesis" reflect user interest in methodological advancements. Notably, its ethyl ester group enhances solubility in organic matrices, a property leveraged in formulations requiring controlled release or compatibility with hydrophobic environments.

In pharmaceuticals, CAS 832740-24-6 is investigated for its potential as a scaffold in prodrug design, particularly due to its hydrolytic stability and metabolic pathways. Discussions around "ester-based drug delivery" frequently cite derivatives like this compound. Additionally, its aromatic ether structure contributes to applications in UV stabilizers and polymer additives, addressing queries on "photostabilizers for materials science."

Market trends indicate rising demand for high-purity (4-Propyl-phenoxy)-acetic acid ethyl ester, driven by stringent quality standards in cosmetics and agrochemicals. Analytical techniques like HPLC and GC-MS are pivotal for quality control, a point underscored in searches such as "analytical methods for ester purity." Furthermore, regulatory compliance (e.g., REACH, FDA) for CAS 832740-24-6 is a key concern for manufacturers, emphasizing the need for transparent safety data sheets (SDS) and lifecycle assessments.

In conclusion, (4-Propyl-phenoxy)-acetic acid ethyl ester exemplifies the intersection of innovation and practicality in fine chemicals. Its versatility across industries—from fragrance engineering to biomedical research—makes it a compound of enduring relevance. As sustainability and precision chemistry gain traction, this ester's role is poised to expand, answering contemporary challenges with molecular ingenuity.